N-(3-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C20H16ClNO3/c1-12(23)15-4-3-5-17(10-15)22-20(24)18-11-19(25-13(18)2)14-6-8-16(21)9-7-14/h3-11H,1-2H3,(H,22,24)
• InChI Key: HRTOZWYAIZWZIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=C(C=C2)Cl)C(=O)NC3=CC=CC(=C3)C(=O)C
• Molecular Formula: C20H16ClNO3
• Molecular Weight: 353.8 g/mol

Description

N-(3-acetylphenyl)-5-(4-chlorophenyl)-2-methylfuran-3-carboxamide is a chemical compound that belongs to the furan class of organic compounds. It has been studied extensively for its potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to exhibit promising anti-tumor activity, making it a potential candidate for the development of new cancer drugs. In

Scientific Research Applications

Synthesis and Structural Analysis

• Compounds with acetylphenyl and chlorophenyl components have been synthesized and structurally analyzed, demonstrating methods for creating derivatives with potential biological activities. For instance, the synthesis of new 1,2,3,4-tetrahydropyrimidine-2-thiones and their derivatives showcased the process of creating compounds with antimicrobial properties (Akbari et al., 2008).

Antimicrobial Activity

• Research on the synthesis of compounds containing chlorophenyl groups has highlighted their potential in creating antimicrobial agents. A study on the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines revealed that these compounds exhibited in vitro antimicrobial activities, suggesting a similar potential for compounds with related structures (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Anticancer Activity

• The creation and analysis of thiophene, thiazolyl-thiophene, and thienopyridine derivatives, including those with acetylphenyl groups, have been linked to anticancer activities. These compounds' synthesis and characterization led to the discovery of their inhibitory effects on several cancer cell lines, indicating the potential therapeutic applications of similarly structured molecules (Atta & Abdel‐Latif, 2021).

Crystal Structure and DFT Studies

• Studies involving the crystal structure analysis and density functional theory (DFT) calculations of compounds with acetylphenyl components provide insight into their molecular properties and potential applications in designing molecules with desired biological activities. For example, the detailed structural analysis of N-(4-acetylphenyl)quinoline-3-carboxamide through crystallography and DFT studies offered valuable information on the molecular geometry and interactions within the crystal (Polo-Cuadrado et al., 2021).